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Introduction
Basic copper sulfates are a class of inorganic compounds that play a significant role in

various fields, including catalysis, agriculture, and as precursors in the synthesis of other

copper-based materials. Understanding their thermal stability and decomposition pathways is

crucial for their application and for the development of novel materials. This technical guide

provides an in-depth overview of the thermal decomposition of several key basic copper
sulfate compounds, including brochantite, antlerite, posnjakite, and langite. The guide details

their decomposition mechanisms, intermediate and final products, and the temperature ranges

at which these transformations occur. Experimental protocols for thermal analysis and detailed

structural information are also provided to aid researchers in their investigations.

Crystal Structure of Basic Copper Sulfate
Compounds
The thermal behavior of basic copper sulfates is intrinsically linked to their crystal structures.

These minerals are characterized by the presence of copper, sulfate, and hydroxide ions, and

in some cases, water molecules, arranged in specific crystalline lattices.

Brochantite (Cu₄(SO₄)(OH)₆): Brochantite crystallizes in the monoclinic crystal system. Its

structure consists of layers of copper octahedra linked by sulfate tetrahedra. Specifically, the
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structure can be described as being built up by equivalent Order-Disorder (OD) layers with

Pn21m symmetry[1][2]. The MDO1 polytype, which corresponds to the common form of

brochantite, has the space group P12₁/a1[1].

Antlerite (Cu₃(SO₄)(OH)₄): Antlerite belongs to the orthorhombic crystal system with the

space group Pnma[3][4][5]. Its structure is composed of one-dimensional ribbons and

corrugated chains of CuO squares[3]. It is a common corrosion product on bronze sculptures

in urban environments[5].

Posnjakite (Cu₄(SO₄)(OH)₆·H₂O): Posnjakite is a hydrated basic copper sulfate that

crystallizes in the monoclinic system with the space group Pm[6][7]. Its structure contains

octahedral sheets of [Cu₄(OH)₆(H₂O)O][6].

Langite (Cu₄(SO₄)(OH)₆·2H₂O): Langite is also a hydrated basic copper sulfate and

crystallizes in the monoclinic system with the space group Pc[8][9][10]. Its structure is

characterized by dense sheets of Cu-O polyhedra parallel to the (100) plane, with sulfate

groups linked to one side of the sheets[8]. Successive layers are connected by hydrogen

bonds, with one water molecule coordinated to copper and the other located between the

sheets[8].

Decomposition Products
The thermal decomposition of basic copper sulfates typically yields tenorite (CuO) as the final

solid product. In some cases, an intermediate copper oxysulfate, dolerophanite (Cu₂OSO₄), is

formed.

Tenorite (CuO): Tenorite crystallizes in the monoclinic system with the space group C2/c[11]

[12][13][14][15]. Each copper atom is coordinated to four oxygen atoms in a square planar

geometry[12].

Dolerophanite (Cu₂OSO₄): Dolerophanite also crystallizes in the monoclinic system, with the

space group C2/m[16]. Its structure contains oxocentered and sulfate tetrahedra[7][17].

Thermal Decomposition Pathways
The thermal decomposition of basic copper sulfates generally proceeds in two main stages:

dehydroxylation, where hydroxyl groups are removed as water, followed by desulfation, where
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the sulfate group decomposes, releasing sulfur trioxide (or sulfur dioxide and oxygen).

Brochantite (Cu₄(SO₄)(OH)₆)
The thermal decomposition of synthetic brochantite has been shown to proceed through a

multi-step process. The first stage involves dehydroxylation, which can be further divided into

two overlapping kinetic processes, possibly forming an intermediate compound,

Cu₄O(OH)₄SO₄[8]. The fully dehydroxylated intermediate, Cu₄O₃SO₄, is initially amorphous and

subsequently crystallizes into a mixture of tenorite (CuO) and dolerophanite (CuO·CuSO₄) at

around 776 K[8]. The final step is the desulfation of the copper oxysulfate to yield pure CuO[8].

The overall decomposition can be summarized by the following reactions:

Dehydroxylation: Cu₄(SO₄)(OH)₆ → Cu₄O₃SO₄ + 3H₂O

Crystallization: Cu₄O₃SO₄ → 2CuO + Cu₂OSO₄

Desulfation: Cu₂OSO₄ → 2CuO + SO₃

Decomposition Pathway of Brochantite
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Decomposition pathway of Brochantite.

Antlerite (Cu₃(SO₄)(OH)₄)
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The thermal decomposition of antlerite also occurs in two distinct stages. The first stage is the

removal of water through dehydroxylation, followed by the desulfation of the resulting

intermediate. Studies on natural antlerite have shown a mass loss of 10.8% corresponding to

dehydroxylation in the temperature range of 650–780 K, and a further mass loss of 22.6% due

to desulfation between 960–1110 K[18]. The intermediate products of dehydroxylation are

reported to be a mixture of crystalline dolerophanite (Cu₂OSO₄) and tenorite (CuO)[11].

The decomposition reactions are as follows:

Dehydroxylation: 2Cu₃(SO₄)(OH)₄ → 3Cu₂OSO₄ + CuO + 4H₂O

Desulfation: 3Cu₂OSO₄ → 6CuO + 3SO₃

Decomposition Pathway of Antlerite
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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